Cas no 89615-91-8 (1,2,3,4-Butanetetrol, 2-(hydroxymethyl)-)
89615-91-8 structure
Product Name:1,2,3,4-Butanetetrol, 2-(hydroxymethyl)-
CAS No:89615-91-8
MF:C5H12O5
MW:152.145782470703
CID:594725
PubChem ID:15927667
Update Time:2025-04-19
1,2,3,4-Butanetetrol, 2-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-Butanetetrol, 2-(hydroxymethyl)-
- 2-(hydroxymethyl)butane-1,2,3,4-tetrol
- (3R)-Hydroxymethylbutane-1,2,3,4-tetrol
- CHEBI:48310
- Apiitol
- DTXSID30579714
- Q27121135
- L-2-(Hydroxymethyl)-1,2,3,4-butanetetrol
- 89615-91-8
- (+)-(3R)-Hydroxymethylbutane-1,2,3,4-tetrol
-
- Inchi： 1S/C5H12O5/c6-1-4(9)5(10,2-7)3-8/h4,6-10H,1-3H2
- InChI Key： SDXWEZQDLHNYFR-UHFFFAOYSA-N
- SMILES： OC(CO)(CO)C(CO)O
Computed Properties
- Exact Mass: 152.06847348g/mol
- Monoisotopic Mass: 152.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 90
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 101Ų
1,2,3,4-Butanetetrol, 2-(hydroxymethyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
89615-91-8 (1,2,3,4-Butanetetrol, 2-(hydroxymethyl)-) Related Products
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